Cas no 6935-06-4 ((2,4,5-trichlorophenyl) N,N-dimethylcarbamate)

(2,4,5-trichlorophenyl) N,N-dimethylcarbamate structure
6935-06-4 structure
Product Name:(2,4,5-trichlorophenyl) N,N-dimethylcarbamate
CAS No:6935-06-4
MF:C9H8Cl3NO2
MW:268.524319648743
CID:525414
PubChem ID:226042
Update Time:2025-04-19

(2,4,5-trichlorophenyl) N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • (2,4,5-trichlorophenyl) N,N-dimethylcarbamate
    • AR-1D2955; N,N-Dimethyl-carbaminsaeure-(2,4,5-trichlor-phenylester); AC1L5EH2; NSC16051; CTK2F8496; dimethyl-carbamic acid-(2,4,5-trichloro-phenyl ester); N,N-DIMETHYL-2,4,5-TRICHLOROPHENYL CARBAMATE; AC1Q3MMI; 2,4,5-Trichlorophenyl-N,N-dimethyl carbamate; Dimethyl-carbamidsaeure-(2,4,5-trichlor-phenylester);
    • 2,4,5-Trichlorophenyl-N,N-dimethyl carbamate
    • 2,4,5-TRICHLOROPHENYL DIMETHYLCARBAMATE
    • NSC-16051
    • 6935-06-4
    • DTXSID90280238
    • CHEMBL2288683
    • NSC16051
    • Inchi: 1S/C9H8Cl3NO2/c1-13(2)9(14)15-8-4-6(11)5(10)3-7(8)12/h3-4H,1-2H3
    • InChI Key: VCSDFCWFZZFAEC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1OC(N(C)C)=O)Cl)Cl

Computed Properties

  • Exact Mass: 266.96224
  • Monoisotopic Mass: 266.962062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
  • LogP: 3.70720

(2,4,5-trichlorophenyl) N,N-dimethylcarbamate Related Literature

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